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Compound of Interest

4-Ethyl-3-fluoro-2-
Compound Name:
pyridinecarbonitrile

Cat. No.: B8379627

Get Quote

H,

c,
F), MS, and FT-IR Target Molecule: 4-Ethyl-3-fluoro-2-pyridinecarbonitrile (C
H

FN

1]

Executive Summary & Structural Logic

The target molecule is a trisubstituted pyridine. The validation logic rests on three pillars:
» Regiochemistry of the Ethyl Group: Confirmed by the loss of

proton signal and the presence of ethyl coupling patterns.

¢ Fluorine Influence: The F-atom at position 3 exerts a powerful inductive effect (
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) and resonance effect (

), causing significant

and

splitting patterns essential for assignment.[1]

« Nitrile Signature: A distinct, non-conjugated nitrile stretch in IR and a characteristic
quaternary carbon in

C NMR.[1]

Structural Diagram & Coupling Network

The following diagram illustrates the scalar coupling network (

-coupling) expected in the NMR experiments. Note the critical "W-coupling" or long-range
interactions facilitated by the aromatic ring.
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Figure 1: Predicted scalar coupling network. The Fluorine atom (F3) acts as a spin-active
nucleus (

), splitting both H5 and H6 signals.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Recommendation: CDCI

(Chloroform-d) is the standard for pyridines.[1] If solubility is poor, DMSO-
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is the alternative, though it may shift exchangeable protons (none present here) or alter
chemical shifts slightly due to hydrogen bonding with the pyridine nitrogen.[1]

H NMR (Proton) Data (Predicted)

Frequency: 400 MHz | Solvent: CDCI

[1]
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Expert Insight: The key diagnostic is the H5 signal. In non-fluorinated 4-ethylpyridine, H5 is a
simple doublet.[1] Here, the presence of F3 transforms H5 into a doublet of doublets (dd) with a
large

coupling constant (~8-10 Hz).[1]

C NMR (Carbon) Data (Predicted)

Frequency: 100 MHz | Solvent: CDCI

Note: Fluorine (

F) causes carbon signals to split into doublets.[1]

Shift ( Splitting (
Carbon Assignment
» Ppm) )
d, Quaternary.[1]
Cc2 ~128.0 Attached to Nitrile.[1]
Hz [2]
CN ~115.0 s (or weak d) Nitrile Carbon.[1]
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C3 ~160.0 bonded to F. Very
Hz large coupling.[1]
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F NMR (Fluorine)
 Shift:

to
ppm.

o Pattern: Doublet of doublets (coupling to H5 and H6).

 Utility: A single, clean peak confirms mono-fluorination and purity.

Mass Spectrometry (MS)

Method: GC-MS (ElI, 70 eV) or LC-MS (ESI+). Molecular Formula: C
H

FN

Exact Mass: 150.06

Fragmentation Pathway (El)

In Electron Impact (EI) ionization, the molecule follows a predictable breakdown.[1]
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Interpretation

Molecular lon [M]+
m/z = 150

Base peak is often m/z 135 (Benzylic-type cleavage)

[M - CH3J+ [M - HCN]+
Loss of Methyl Loss of Nitrile
m/z = 135 m/z = 123

Pyridyne-like Core
m/z ~ 98-100

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for GC-MS analysis.

m/z 150 (M+): Molecular ion, usually distinct for pyridines.[1]

m/z 135 ([M-15]+): Loss of the terminal methyl group from the ethyl chain.[1] This is often the
base peak because the resulting cation is stabilized by the aromatic ring (benzylic-like
stabilization).

m/z 123 ([M-27]+): Loss of HCN from the nitrile group, a standard fragmentation for aromatic
nitriles.[1]

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.[1]
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Wavenumber (cm

Intensity Vibrational Mode
)
) C=N Stretch. Sharp, diagnostic
2235 — 2245 Medium/Strong o
band for nitrile.
3050 — 3080 Weak C-H Stretch (Aromatic).
) C-H Stretch (Aliphatic). Ethyl
2960 — 2980 Medium
group.
C=C / C=N Ring Stretch.
1580 - 1600 Strong o o
Pyridine skeletal vibrations.
C-F Stretch. Often broad and
1200 — 1250 Strong

intense in fluoro-aromatics.

Experimental Protocols
Protocol A: NMR Sample Preparation

To ensure high-resolution data and prevent line broadening.
e Mass: Weigh ~5-10 mg of the solid/oil.
e Solvent: Add 0.6 mL of CDCI

(99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

o Filtration: If the solution is cloudy (salt impurities), filter through a small plug of glass wool
into the NMR tube.[1]

e Acquisition:
o Set relaxation delay (

) to

s to ensure integration accuracy.
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o For
C, acquire
scans due to the splitting of signal intensity by fluorine coupling.[1]

Protocol B: GC-MS Purity Check

To verify the absence of the non-fluorinated impurity (4-ethyl-2-pyridinecarbonitrile).
e Column: HP-5ms or equivalent (5% phenyl methyl siloxane).
e Temperature Ramp: 50°C (hold 1 min)

20°C/min

250°C.

e Analysis: Look for m/z 150. If m/z 132 is present, it indicates the non-fluorinated impurity.

References

e Ossila.3-Fluoro-2-pyridinecarbonitrile: A Versatile Building Block for Advanced Synthesis.
(General properties of the core scaffold). [1]

e Sigma-Aldrich.Product Specification: 3-Fluoro-2-pyridinecarbonitrile. (Melting points and
safety data for analogs). [1]

e PubChem.Ethyl 4-fluoropicolinate (CAS 1214376-12-1).[3] (Spectroscopic data comparisons
for 4-substituted fluoropyridines).

e Organic Syntheses.Synthesis of 4-Ethylpyridine. (Reference for ethyl group
characterization). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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